Cas no 52540-23-5 (2-chloro-1-(1,3-thiazol-4-yl)ethan-1-one)

2-chloro-1-(1,3-thiazol-4-yl)ethan-1-one structure
52540-23-5 structure
Product Name:2-chloro-1-(1,3-thiazol-4-yl)ethan-1-one
CAS No:52540-23-5
MF:C5H4ClNOS
MW:161.609358787537
CID:937078
PubChem ID:20253614
Update Time:2025-04-19

2-chloro-1-(1,3-thiazol-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • ethanone, 2-chloro-1-(4-thiazolyl)- (9ci)
    • 2-chloro-1-(4-thiazolyl)Ethanone
    • 4-thiazolyl chloromethyl ketone
    • 2-Chloro-1-(1,3-thiazol-4-yl)ethanone
    • KRKGGJOSMCYANQ-UHFFFAOYSA-N
    • 52540-23-5
    • G55666
    • 2-Chloro-1-(thiazol-4-yl)ethanone
    • CCA54023
    • DA-26699
    • Z1205658627
    • AKOS006386145
    • 2-chloro-1-(1,3-thiazol-4-yl)ethan-1-one
    • SCHEMBL10977792
    • EN300-178118
    • Inchi: 1S/C5H4ClNOS/c6-1-5(8)4-2-9-3-7-4/h2-3H,1H2
    • InChI Key: KRKGGJOSMCYANQ-UHFFFAOYSA-N
    • SMILES: ClCC(C1=CSC=N1)=O

Computed Properties

  • Exact Mass: 160.97
  • Monoisotopic Mass: 160.97
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.2A^2
  • XLogP3: 1.6

2-chloro-1-(1,3-thiazol-4-yl)ethan-1-one Pricemore >>

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